Cas no 763024-00-6 (Ethanol,1-(2,4-dimethyl-3H-pyrrol-3-ylidene)-)

• Product Name: Ethanol,1-(2,4-dimethyl-3H-pyrrol-3-ylidene)-
• CAS No: 763024-00-6
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 550241
• PubChem ID: 15163
• Update Time: 2025-04-19

Ethanol,1-(2,4-dimethyl-3H-pyrrol-3-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Ethanol,1-(2,4-dimethyl-3H-pyrrol-3-ylidene)-
• Ethanol, 1-(2,4-dimethyl-3H-pyrrol-3-ylidene)- (9CI)
• Ethanone, 1-(2,4-dimethyl-1H-pyrrol-3-yl)-
• CHEMBL1725066
• BRN 0109769
• NSC10759
• 1-(2,4-dimethyl-1H-pyrrol-3-yl)ethanone
• CS-0128744
• 3-acetyl-2,4-dimethyl-1H-pyrrole
• 5-21-07-00235 (Beilstein Handbook Reference)
• MLS000047143
• NSC-10759
• SMR000033154
• Ketone, 2,5-dimethyl-3-pyrrolyl methyl
• MFCD00005221
• HMS2283D10
• 2,5-Dimethylpyrrol-3-yl methyl ketone
• CHEBI:194594
• EN300-13023
• 3-Acetyl-2,5-dimethyl-pyrrole
• AS-59482
• 2,4-Dimethyl-3 -acetyl-pyrrole
• InChI=1/C8H11NO/c1-5-4-9-6(2)8(5)7(3)10/h4,9H,1-3H
• KETONE, 2,5-DIMETHYLPYRROL-3-YL METHYL
• FT-0634238
• 763024-00-6
• Ethanone,4-dimethyl-1H-pyrrol-3-yl)-
• AC-6172
• 3-Acetyl-2,4-dimethylpyrrole, 97%
• 3- acetyl-2,4-dimethylpyrrole
• SY051650
• BRN 0112096
• 1-(2,4-Dimethyl-3H-pyrrol-3-ylidene)ethanol
• 1-(2,4-Dimethyl-1H-pyrrole-3-yl)-ethanone
• 2,4-Dimethyl-3-acetyl-pyrrole
• 1-(2,4-Dimethyl-1H-pyrrol-3-yl)-ethanone
• A23298
• 2,4-dimethyl-3-acetyl pyrrole
• 5-21-07-00234 (Beilstein Handbook Reference)
• WLN: T5MJ B1 CV1 D1
• AMY18912
• SB62142
• SCHEMBL891077
• 1-(2.4-dimethy- 1H-prrol-yl)-Ethanone
• 2386-25-6
• 2,4-dimethyl-3acetyl pyrrole
• AKOS001094269
• S10046
• J-015242
• 2,4-Dimethyl-3-acetylpyrrole
• EINECS 219-197-1
• 1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-one
• DTXSID60870963
• 2,4-Dimethylpyrrol-3-yl methyl ketone
• Ketone,4-dimethylpyrrol-3-yl methyl
• Ethanone, 1-(2,5-dimethyl-1H-pyrrol-3-yl)- (9CI)
• NS00048828
• KETONE, 2,4-DIMETHYLPYRROL-3-YL METHYL
• AI3-60327
• NSC 40231
• 3-Acetyl-2,4-dimethylpyrrole
• NSC 10759
• Z89264938

• Inchi： 1S/C8H11NO/c1-5-4-9-6(2)8(5)7(3)10/h4,9H,1-3H3
• InChI Key： VGZCKCJMYREIKA-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C)=CNC=1C

Computed Properties

• Exact Mass: 137.084
• Monoisotopic Mass: 137.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2
• XLogP3: 1.2

Experimental Properties

• Color/Form: Pink powder
• Density: 1.04
• Melting Point: 136-139℃
• Boiling Point: 250.9°Cat760mmHg
• Flash Point: 112.1°C
• PSA: 32.86000
• LogP: 1.83410

Ethanol,1-(2,4-dimethyl-3H-pyrrol-3-ylidene)- Security Information

• Storage Condition：Store in a cool, dry, well ventilated area away from incompatible substances. Keep container tightly closed.